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Compound of Interest

Compound Name: 2-Methyl-3-phenyl-2-propenal

Cat. No.: B1666900 Get Quote

An In-depth Technical Guide to 2-Methyl-3-phenyl-2-propenal (CAS: 101-39-3)

Executive Summary
This document provides a comprehensive technical overview of 2-Methyl-3-phenyl-2-
propenal (CAS Number 101-39-3), a versatile alpha,beta-unsaturated aldehyde. Commonly

known as alpha-Methylcinnamaldehyde, this compound is a significant component in the flavor

and fragrance industries and serves as a valuable intermediate in chemical synthesis.[1][2][3]

This guide details its physicochemical properties, safety and handling protocols, synthesis

methodologies, and key biological activities. Special focus is given to its mechanisms of action

as a tyrosinase inhibitor and an antifungal agent, supported by detailed experimental protocols

and workflow visualizations for researchers, scientists, and drug development professionals.

General Information and Identifiers
2-Methyl-3-phenyl-2-propenal is a distinct aromatic aldehyde recognized for its characteristic

spicy, cinnamon-like aroma.[3][4] It is found naturally in plants such as peppermint.[3][5]
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Identifier Value

IUPAC Name (2E)-2-methyl-3-phenylprop-2-enal[6][7]

CAS Number 101-39-3[6][7]

Molecular Formula C₁₀H₁₀O[7][8]

Molecular Weight 146.19 g/mol [7]

Synonyms

alpha-Methylcinnamaldehyde, α-

Methylcinnamaldehyde, Methyl Cinnamic

Aldehyde, 2-Methyl-3-phenylacrolein, 2-Methyl-

3-phenylacrylaldehyde[7][9][10]

Physicochemical Properties
The compound is a clear, pale yellow to yellow liquid at room temperature.[7][11] Its key

physical and chemical properties are summarized below.

Property Value Source(s)

Appearance
Clear pale yellow to yellow

liquid
[7][11]

Density 1.040 - 1.047 g/mL at 25 °C [12]

Boiling Point 148-149 °C at 27 mmHg [12]

Flash Point 79 °C / 174.2 °F (closed cup)

Refractive Index 1.602 - 1.607 at 20 °C [11]

Water Solubility
< 1 mg/mL (practically

insoluble)
[7]

Solubility
Soluble in ethanol and fixed

oils

Vapor Density 5.04 (Air = 1)
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Spectroscopic Data Summary
Spectroscopic data is critical for the structural confirmation and purity assessment of 2-Methyl-
3-phenyl-2-propenal. Datasets are publicly available through various chemical databases.

Spectrum Type Database / Reference

¹H NMR ChemicalBook, PubChem[4][7]

¹³C NMR ChemicalBook, SpectraBase[2][4]

Mass Spectrum (MS) NIST Chemistry WebBook, ChemicalBook[4][9]

Infrared (IR) ChemicalBook[4][13]

Raman ChemicalBook[4]

Safety and Toxicology
2-Methyl-3-phenyl-2-propenal is classified as a hazardous substance and requires careful

handling. It is a combustible liquid and can cause skin and eye irritation.[14] It may also cause

an allergic skin reaction.[15]

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation GHS07 Warning
H315: Causes skin

irritation[16]

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation[16]

Skin Sensitization GHS07 Warning

H317: May cause an

allergic skin

reaction[9][15]

Flammability None Warning Combustible liquid[14]

Handling and Storage:
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Handling: Use in a well-ventilated area. Wear protective gloves, eye protection, and face

protection. Wash hands thoroughly after handling.[16]

Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers. Keep away

from heat, sparks, and open flames. Store under an inert gas atmosphere as it can be air

sensitive.[10]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[17]

Synthesis Methodology
The primary industrial synthesis route for 2-Methyl-3-phenyl-2-propenal is through a base-

catalyzed aldol condensation reaction between benzaldehyde and propionaldehyde (propanal).

[4]
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General Synthesis Workflow

Benzaldehyde +
Propionaldehyde

Aldol Condensation

Base Catalyst (e.g., NaOH)
in Methanol/Water Solution

15-25°C

Crude Product Mixture
Purification

(Neutralization, Washing,
Vacuum Distillation)

High-Purity
2-Methyl-3-phenyl-2-propenal

Mechanism of Tyrosinase Inhibition

Normal Enzymatic Reaction Inhibition Pathway

Tyrosinase
(Active Site with Cu²⁺)

Dopachrome
(Product)

 Catalyzes
 oxidation 

L-DOPA
(Substrate)

 Binds to
 active site 

α-Methylcinnamaldehyde
(Inhibitor)

Inhibited Tyrosinase
(Blocked Active Site)

 Binds to active
 site residues 

No Reaction

 Prevents substrate
 binding 
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MIC Determination Workflow

Prepare Fungal Inoculum
(e.g., C. albicans)
~1x10⁴ CFU/mL

Inoculate Wells with
Fungal Suspension

Prepare 96-Well Plate
with Growth Medium

(e.g., Sabouraud Broth)

Perform Serial Dilution
of α-Methylcinnamaldehyde

in Plate

Incubate Plate
37°C for 24-48 hours

Observe for Turbidity
(Visual or Spectrophotometer)

Determine MIC:
Lowest concentration
with no visible growth

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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